Cas no 2175979-55-0 (3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine)

• Product Name: 3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine
• CAS No: 2175979-55-0
• MF: C₁₅H₁₇ClN₄O
• MW: 304.774681806564
• CID: 5325427
• Update Time: 2025-05-27

3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-((6-morpholinopyridin-3-yl)methyl)pyridin-4-amine
• 3-chloro-N-[(6-morpholin-4-ylpyridin-3-yl)methyl]pyridin-4-amine
• 3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine

• Inchi： 1S/C15H17ClN4O/c16-13-11-17-4-3-14(13)18-9-12-1-2-15(19-10-12)20-5-7-21-8-6-20/h1-4,10-11H,5-9H2,(H,17,18)
• InChI Key： WDAXAJRCBJUVEM-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1NCC1=CN=C(C=C1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 314
• XLogP3: 2
• Topological Polar Surface Area: 50.3

Additional information on 3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine

Research Brief on 3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine (CAS: 2175979-55-0)

3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine (CAS: 2175979-55-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine and morpholine structural motifs, has shown promising potential as a modulator of various biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in oncology and inflammatory diseases.

The synthesis of 3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine involves a multi-step process that includes the coupling of 6-(morpholin-4-yl)pyridin-3-amine with 3-chloropyridine-4-carbaldehyde, followed by reductive amination. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry. Recent optimizations in the synthetic route have improved yield and purity, making it more accessible for further biological evaluations.

In vitro studies have demonstrated that 3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine exhibits potent inhibitory activity against several kinase targets, including those involved in cancer cell proliferation and inflammation. Specifically, it has shown nanomolar affinity for certain tyrosine kinases, suggesting its potential as a lead compound for kinase inhibitor development. Mechanistic studies indicate that the compound induces apoptosis in cancer cells by disrupting key signaling pathways, such as the PI3K/AKT/mTOR cascade.

Recent preclinical evaluations have further highlighted the compound's therapeutic potential. In murine models of colorectal cancer, administration of 3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine resulted in significant tumor growth inhibition with minimal toxicity. Pharmacokinetic studies revealed favorable bioavailability and a half-life suitable for once-daily dosing. These findings position the compound as a promising candidate for further development in oncology.

Beyond its anticancer properties, emerging research suggests that 3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine may also have applications in treating inflammatory and autoimmune diseases. Preliminary data indicate its ability to modulate cytokine production and immune cell activation, potentially offering a new therapeutic avenue for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 3-chloro-N-{6-(morpholin-4-yl)pyridin-3-ylmethyl}pyridin-4-amine (CAS: 2175979-55-0) represents a versatile small molecule with significant potential in both oncology and immunology. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological profile, and advance it toward clinical trials. The compound's unique structure and promising biological activity make it a valuable addition to the growing arsenal of targeted therapies in chemical biology and medicinal chemistry.